![molecular formula C8H14Cl2N2OS B6275703 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride CAS No. 2763755-89-9](/img/no-structure.png)
1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride
Overview
Description
1-(2-(Oxolan-2-yl)-1,3-thiazol-4-yl)methanamine dihydrochloride (OTM-DHC) is an organic compound that is widely used in a variety of scientific and medical research applications. OTM-DHC is a white crystalline solid that is soluble in water and has a melting point of approximately 170°C. It is a member of the thiazole family of compounds and is used as a reagent in organic synthesis, as an inhibitor of enzymes, and as an anti-inflammatory agent. OTM-DHC has a variety of applications in medical research, including the study of gene expression, cell signaling, and cancer cell growth.
Mechanism of Action
1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride acts as an inhibitor of enzymes, including cyclooxygenase-2 (COX-2). It binds to the active site of COX-2 and prevents it from catalyzing the formation of prostaglandins and other compounds involved in inflammation. 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride also binds to other enzymes involved in the metabolism of drugs and other compounds, preventing them from catalyzing the formation of their respective products.
Biochemical and Physiological Effects
1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the metabolism of prostaglandins and other compounds involved in inflammation. 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride also binds to other enzymes involved in the metabolism of drugs and other compounds, preventing them from catalyzing the formation of their respective products. Additionally, 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The use of 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it has a wide range of applications in scientific research, including the study of gene expression, cell signaling, and cancer cell growth. However, 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride also has some limitations. It is not very stable in water and can react with other compounds, which could potentially interfere with the results of an experiment.
Future Directions
The future directions for 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride research include further investigation into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into the synthesis of 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride and its optimization for use in laboratory experiments is needed. Finally, further research into the potential side effects of 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride should be conducted in order to ensure its safe use in both laboratory and clinical settings.
Synthesis Methods
1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride can be synthesized by a variety of methods, including the reaction of 2-aminothiazole and oxalyl chloride in the presence of triethylamine. This reaction yields a white crystalline solid that is soluble in water and has a melting point of approximately 170°C. The reaction can be further optimized by the addition of a catalytic amount of pyridine or triethylamine.
Scientific Research Applications
1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride is used in a variety of scientific research applications, including the study of gene expression, cell signaling, and cancer cell growth. It has also been used to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride has been used to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the metabolism of prostaglandins and other compounds involved in inflammation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride involves the reaction of 2-(oxolan-2-yl)thiazol-4-amine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-(oxolan-2-yl)thiazol-4-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-(oxolan-2-yl)thiazol-4-amine with formaldehyde in the presence of a catalyst to form 1-(2-(oxolan-2-yl)-1,3-thiazol-4-yl)methanamine", "Step 2: Reduction of 1-(2-(oxolan-2-yl)-1,3-thiazol-4-yl)methanamine with sodium borohydride to form 1-(2-(oxolan-2-yl)-1,3-thiazol-4-yl)methanamine hydrochloride", "Step 3: Reaction of 1-(2-(oxolan-2-yl)-1,3-thiazol-4-yl)methanamine hydrochloride with hydrochloric acid to form 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride" ] } | |
CAS RN |
2763755-89-9 |
Molecular Formula |
C8H14Cl2N2OS |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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